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Compound of Interest

Compound Name: Centa

Cat. No.: B3026497 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Centa is a potent and selective small molecule inhibitor of the PI3K/Akt signaling pathway, a

critical pathway often dysregulated in cancer and other diseases. Accurate and consistent

preparation of Centa stock solutions is paramount for obtaining reliable and reproducible

results in downstream applications. These application notes provide detailed protocols for the

preparation, storage, and use of Centa stock solutions in cell-based assays.

Properties of Centa
A summary of the physical and chemical properties of Centa is provided below.

Property Value

Molecular Weight 450.5 g/mol

Appearance White to off-white solid

Purity (HPLC) ≥98%

Solubility of Centa
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The solubility of Centa in common laboratory solvents is crucial for the preparation of stock

solutions. The following table summarizes the solubility of Centa at room temperature (25°C).

Solvent Solubility (mg/mL) Molar Concentration (mM)

DMSO 100 222

Ethanol 25 55.5

Methanol 15 33.3

PBS (pH 7.4) <0.1 Insoluble

Note: For cell-based assays, it is recommended to prepare a high-concentration stock solution

in DMSO.

Experimental Protocols
Preparation of a 10 mM Centa Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Centa in DMSO.

Materials:

Centa powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Equilibrate the Centa powder to room temperature before opening the vial.

Weigh out 4.51 mg of Centa powder and transfer it to a sterile microcentrifuge tube.
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Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Centa powder.

Vortex the solution for 1-2 minutes until the Centa is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the 10 mM Centa stock solution into smaller volumes in sterile, light-protected

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Cell Viability Assay Using Centa
This protocol provides a general procedure for assessing the effect of Centa on cell viability

using a resazurin-based assay.

Materials:

Cells of interest (e.g., cancer cell line)

Complete cell culture medium

96-well cell culture plates

10 mM Centa stock solution in DMSO

Resazurin-based cell viability reagent

Plate reader

Protocol:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

Prepare serial dilutions of the 10 mM Centa stock solution in complete cell culture medium to

achieve the desired final concentrations. Remember to include a vehicle control (DMSO)
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with the same final concentration as the highest Centa concentration.

Remove the old medium from the cells and add 100 µL of the medium containing the

different concentrations of Centa or the vehicle control.

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

Add the resazurin-based cell viability reagent to each well according to the manufacturer's

instructions.

Incubate the plate for 1-4 hours at 37°C.

Measure the fluorescence or absorbance using a plate reader at the appropriate wavelength.

Calculate the cell viability as a percentage of the vehicle-treated control cells.

Stability and Storage
Proper storage of Centa stock solutions is critical to maintain their stability and activity.

Storage Condition Solvent Stability

-20°C DMSO Stable for up to 3 months

-80°C DMSO Stable for up to 12 months

Room Temperature DMSO Unstable, use immediately

4°C DMSO Stable for up to 1 week

Note: Avoid repeated freeze-thaw cycles. It is recommended to use an aliquot only once.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing a Centa stock solution and its

application in a cell-based assay.
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Caption: Workflow for Centa stock solution preparation and use.
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Centa Signaling Pathway
Centa inhibits the PI3K/Akt signaling pathway, which plays a key role in cell survival and

proliferation.
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Caption: Centa inhibits the PI3K/Akt signaling pathway.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation and Use
of Centa Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026497#preparing-centa-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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